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Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
ethyl carbazate crystals. The information is curated for researchers, scientists, and
professionals in drug development who utilize ethyl carbazate as a key reagent and building
block in the synthesis of pharmaceuticals and other complex organic molecules. This document
consolidates essential data on its physical characteristics, spectroscopic profile, and thermal
behavior, supported by detailed experimental protocols.

General Properties

Ethyl carbazate, also known as ethyl hydrazinecarboxylate, is a white to off-white crystalline
solid.[1] It is a versatile bifunctional molecule containing both a hydrazine and a carbamate
group, making it a valuable intermediate in organic synthesis.[2]

Table 1: General and Physical Properties of Ethyl Carbazate
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Property Value Source(s)

Molecular Formula C3HsN20:2 [1103114]

Molecular Weight 104.11 g/mol [3114]
White to off-white crystalline

Appearance ] [1][5]
solid/powder

Melting Point 44-48 °C [21[31[41[5]

Boiling Point 108-110 °C at 22 mmHg [3][5]

N Very soluble in water; Soluble

Solubility ) [11[31[5]
in ethanol

Density ~1.27 g/cm3 (rough estimate) [5]

Flash Point 86 °C (187 °F) - closed cup [41[5]

Crystallographic Data

While the crystal structure of various metal complexes of ethyl carbazate has been reported

as monoclinic with a P21/n space group, detailed crystallographic data for pure ethyl

carbazate crystals is not readily available in the reviewed literature.[2] However, analysis of

related carbazate structures, such as tert-butyl carbazate, which also crystallizes in a

monoclinic system (P21/c space group), suggests a complex hydrogen-bonding network is

likely a key feature of the ethyl carbazate crystal lattice.

Spectroscopic Properties

Spectroscopic analysis is fundamental to confirming the identity and purity of ethyl carbazate.

Table 2: Spectroscopic Data for Ethyl Carbazate
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Technique Key Peaks / Shifts

1H NMR Data not explicitly found in search results.

Data available, but specific shifts not detailed in
13C NMR
search results.[6]

Characteristic peaks for N-H, C=0, C-O, and C-

Infrared (IR
(R) N bonds are expected.

Thermal Properties

Thermal analysis provides critical information regarding the stability and decomposition profile
of ethyl carbazate.

Table 3: Thermal Analysis Data for Ethyl Carbazate

Technique Observation Temperature Range (°C)

Differential Scanning Endothermic peak 44 - 48

Calorimetry (DSC) corresponding to melting.

Thermogravimetric Analysis N Data not explicitly found in
Onset of decomposition.

(TGA) search results.

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
ethyl carbazate crystals.

Melting Point Determination

The melting point is a crucial indicator of purity.
Methodology:

o Sample Preparation: A small amount of finely powdered, dry ethyl carbazate crystals is
packed into a capillary tube to a height of 2-3 mm.[7]
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o Apparatus: A calibrated digital melting point apparatus is used.
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The temperature is ramped up quickly to approximately 10-15 °C below the expected
melting point (around 30-35 °C).

o The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

o The temperature at which the first liquid appears (onset) and the temperature at which the
entire sample becomes liquid (completion) are recorded as the melting range. For a pure
sample, this range is typically narrow (0.5-1.0 °C).[3]

Thermal Analysis

5.2.1. Differential Scanning Calorimetry (DSC)
DSC is employed to measure heat flow associated with thermal transitions.
Methodology:

o Sample Preparation: Approximately 2-5 mg of ethyl carbazate is accurately weighed into an
aluminum DSC pan. The pan is hermetically sealed.[Z]

o Apparatus: A calibrated DSC instrument, such as a TA Instruments Q2000, is used under a
nitrogen atmosphere (purge rate of 50 mL/min).[8]

e Procedure:
o An empty, sealed aluminum pan is used as a reference.

o The sample is heated at a constant rate, typically 10 °C/min, over a temperature range
that encompasses the melting point (e.g., 25 °C to 100 °C).

o The heat flow to the sample is measured relative to the reference, and the resulting
thermogram is analyzed to determine the onset temperature and the peak of the melting
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endotherm.
5.2.2. Thermogravimetric Analysis (TGA)
TGA measures changes in mass as a function of temperature.
Methodology:

o Sample Preparation: Approximately 5-10 mg of ethyl carbazate is placed in a ceramic or
platinum TGA pan.[9]

e Apparatus: A calibrated TGA instrument is used under a nitrogen atmosphere.
e Procedure:

o The sample is heated at a constant rate, typically 10 °C/min, over a broad temperature
range (e.g., 25 °C to 600 °C).

o The mass of the sample is continuously monitored. The resulting TGA curve plots mass
loss versus temperature, indicating the thermal stability and decomposition profile of the
compound.

Spectroscopic Analysis

5.3.1. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR is used to identify the functional groups present in the molecule.
Methodology:

o Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the crystalline
ethyl carbazate powder is placed directly onto the ATR crystal.[10]

o Apparatus: An FTIR spectrometer equipped with a diamond ATR accessory.
e Procedure:

o Abackground spectrum of the clean, empty ATR crystal is collected.
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o The sample is placed on the crystal, and pressure is applied to ensure good contact.

o The sample spectrum is recorded, typically in the range of 4000-400 cm~1. The
background spectrum is automatically subtracted.

5.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure.
Methodology:

o Sample Preparation: Approximately 10-20 mg of ethyl carbazate is dissolved in a
deuterated solvent (e.g., CDCIls or DMSO-ds) in an NMR tube.

e Apparatus: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Procedure:
o The sample is placed in the spectrometer.

o 1H and 8C NMR spectra are acquired. Chemical shifts are referenced to the residual
solvent peak or an internal standard (e.g., TMS).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of experiments for the comprehensive
characterization of ethyl carbazate crystals.
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Experimental Workflow for Ethyl Carbazate Crystal Characterization
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Caption: Characterization workflow for ethyl carbazate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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